4-(4-Bromo-benzyl)-2,2-dimethyl-[1,3]dioxolane

• Molecular Formula: C12H15BrO2
• Molecular Weight: 271.15 g/mol
• IUPAC Name: 4-[(4-bromophenyl)methyl]-2,2-dimethyl-1,3-dioxolane
• InChI: InChI=1S/C12H15BrO2/c1-12(2)14-8-11(15-12)7-9-3-5-10(13)6-4-9/h3-6,11H,7-8H2,1-2H3
• InChI Key: GVXIXDHJYCFFIP-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC(O1)CC2=CC=C(C=C2)Br)C

Description

4-(4-Bromo-benzyl)-2,2-dimethyl-[1,3]dioxolane is a useful research compound. Its molecular formula is C12H15BrO2 and its molecular weight is 271.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-(4-bromo-phenyl)-propane-1,2-diol (1.41 g, 6.10 mmol) and p-toluenesulfonic acid (50 mg) in DMF (10 mL), 2,2-dimethoxypropane (10 mL) is stirred at rt for 2 h. The reaction mixture is diluted with sat. aq. NaHCO3 (150 mL) and extracted with diethyl ether (2×200 mL). The organic extracts are washed with water (200 mL), dried over MgSO4 and evaporated to give 4-(4-bromo-benzyl)-2,2-dimethyl-[1,3]dioxolane (1.57 g) as a pale brownish oil; LC-MS: tR=1.00 min.